2-Nitro-N-[1-(thiophen-2-yl)ethyl]aniline

• IUPAC Name: 2-nitro-N-(1-thiophen-2-ylethyl)aniline
• InChI: InChI=1S/C12H12N2O2S/c1-9(12-7-4-8-17-12)13-10-5-2-3-6-11(10)14(15)16/h2-9,13H,1H3
• InChI Key: GPUSTGWHIQIPEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)NC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C12H12N2O2S
• Molecular Weight: 248.30 g/mol

Description

2-Nitro-N-[1-(thiophen-2-yl)ethyl]aniline is a chemical compound that belongs to the class of nitroanilines. It contains a total of 30 bonds, including 18 non-H bonds, 13 multiple bonds, 5 rotatable bonds, 2 double bonds, 11 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 secondary amine (aromatic), 1 nitro group (aliphatic), and 1 Thiophene.

Synthesis Analysis

The synthesis of 2-Nitro-N-[1-(thiophen-2-yl)ethyl]aniline involves the use of freshly prepared 2-Amino-5-nitro-N-[(E)-thiophen-2-yl-methylidene]aniline ligand with Zn (II) sulphate heptahydrate in a 1:1 molar ratio. The ligand and the complex were characterized using different spectroscopic techniques.

Molecular Structure Analysis

The molecular formula of 2-Nitro-N-[1-(thiophen-2-yl)ethyl]aniline is C12H12N2O2S. The molecular weight is 248.30 g/mol. The complex was assigned a distorted square pyramidal geometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Nitro-N-[1-(thiophen-2-yl)ethyl]aniline include a molecular weight of 234.28 g/mol, a XLogP3-AA of 3.5, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 4, a rotatable bond count of 3, and a topological polar surface area of 86.1 Ų.

Scientific Research Applications

Medicinal Chemistry: Drug Development

“2-Nitro-N-[1-(thiophen-2-yl)ethyl]aniline” is a compound that can be used as a building block in medicinal chemistry. . . This compound could be instrumental in synthesizing new drugs with improved efficacy and reduced side effects.

Material Science: Corrosion Inhibition

. This application is crucial for protecting industrial machinery and infrastructure, particularly in harsh chemical environments.

Organic Semiconductors

. The compound could be used to create semiconducting materials for electronic devices, potentially leading to advancements in the efficiency and miniaturization of these devices.

Organic Field-Effect Transistors (OFETs)

. “2-Nitro-N-[1-(thiophen-2-yl)ethyl]aniline” could be utilized in the fabrication of OFET components, contributing to the development of flexible and lightweight electronic devices.

Organic Light-Emitting Diodes (OLEDs)

. The subject compound may be used in the development of new OLED materials that offer better color purity and energy efficiency.

Pharmacological Research: ADMET Properties

The compound’s potential in pharmacological research extends to its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. .

Mechanism of Action

Target of Action

The primary target of 2-Nitro-N-[1-(thiophen-2-yl)ethyl]aniline is DNA, as suggested by the DNA binding assays conducted in a study . The compound has been used to synthesize a novel metal complex with Zn (II) sulphate heptahydrate, which was found to interact with CT-DNA .

Mode of Action

The mode of action of 2-Nitro-N-[1-(thiophen-2-yl)ethyl]aniline involves its interaction with DNA. The compound forms a complex with Zn (II) sulphate heptahydrate, which was found to bind to CT-DNA . The interaction of the Zn (II) complex with CT-DNA was investigated using Fluorescence Spectroscopy, viscosity measurement, and adsorption measurement .

Pharmacokinetics

The admet characteristics of the complex synthesized using this compound were assessed using admet analysis . The in-silico ADMET properties pointed to a significant drug-likeness feature in the synthesized compounds, based on the Lipinski criteria .

Result of Action

The result of the action of 2-Nitro-N-[1-(thiophen-2-yl)ethyl]aniline is primarily observed at the molecular level, where it interacts with DNA. The compound’s antibacterial activity was also assessed, with a comparative in vitro antibacterial activity study conducted against Escherichia coli, Klebsiella pneumoniae, Bacillus subtilis, and Staphylococcus aureus strains .